Cas no 1013805-59-8 (1-{4-[1-(1,3-benzothiazol-2-yl)-5-(propan-2-yl)-1H-pyrazole-3-carbonyl]piperazin-1-yl}ethan-1-one)

• Product Name: 1-{4-[1-(1,3-benzothiazol-2-yl)-5-(propan-2-yl)-1H-pyrazole-3-carbonyl]piperazin-1-yl}ethan-1-one
• CAS No: 1013805-59-8
• MF: C₂₀H₂₃N₅O₂S
• MW: 397.493922472
• CID: 5956251
• PubChem ID: 16844608
• Update Time: 2025-06-18

1-{4-[1-(1,3-benzothiazol-2-yl)-5-(propan-2-yl)-1H-pyrazole-3-carbonyl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-[1-(1,3-benzothiazol-2-yl)-5-(propan-2-yl)-1H-pyrazole-3-carbonyl]piperazin-1-yl}ethan-1-one
• Ethanone, 1-[4-[[1-(2-benzothiazolyl)-5-(1-methylethyl)-1H-pyrazol-3-yl]carbonyl]-1-piperazinyl]-
• 1-(4-(1-(benzo[d]thiazol-2-yl)-5-isopropyl-1H-pyrazole-3-carbonyl)piperazin-1-yl)ethanone
• F2440-0183
• 1013805-59-8
• 1-[4-[1-(1,3-benzothiazol-2-yl)-5-propan-2-ylpyrazole-3-carbonyl]piperazin-1-yl]ethanone
• AKOS024648238

• Inchi： 1S/C20H23N5O2S/c1-13(2)17-12-16(19(27)24-10-8-23(9-11-24)14(3)26)22-25(17)20-21-15-6-4-5-7-18(15)28-20/h4-7,12-13H,8-11H2,1-3H3
• InChI Key： XBQQYZVWAOHJNN-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C(C2C=C(C(C)C)N(C3=NC4=CC=CC=C4S3)N=2)=O)CC1)C

Computed Properties

• Exact Mass: 397.15724617g/mol
• Monoisotopic Mass: 397.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 645.6±65.0 °C(Predicted)
• pka: -0.27±0.70(Predicted)

Additional information on 1-{4-[1-(1,3-benzothiazol-2-yl)-5-(propan-2-yl)-1H-pyrazole-3-carbonyl]piperazin-1-yl}ethan-1-one

Chemical Profile of 1-{4-[1-(1,3-benzothiazol-2-yl)-5-(propan-2-yl)-1H-pyrazole-3-carbonyl]piperazin-1-yl}ethan-1-one (CAS No. 1013805-59-8)

1-{4-[1-(1,3-benzothiazol-2-yl)-5-(propan-2-yl)-1H-pyrazole-3-carbonyl]piperazin-1-yl}ethan-1-one (CAS No. 1013805-59-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, combines multiple pharmacophoric elements that make it a promising candidate for further investigation in medicinal chemistry. The presence of a piperazine moiety, coupled with a benzothiazole and pyrazole scaffold, suggests potential biological activities relevant to various therapeutic areas.

The compound's structure is a testament to the growing trend in designing hybrid molecules that integrate different heterocyclic systems to enhance pharmacological properties. The benzothiazole ring is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. In contrast, the pyrazole moiety is frequently employed in drug development due to its ability to modulate enzyme activity and receptor binding. The strategic placement of these functional groups within the molecule may contribute to its interaction with biological targets, making it a valuable asset in the quest for novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. The structural features of 1-{4-[1-(1,3-benzothiazol-2-yl)-5-(propan-2-yl)-1H-pyrazole-3-carbonyl]piperazin-1-yl}ethan-1-one have been scrutinized using various docking algorithms to identify possible interactions with key proteins and enzymes involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. These studies have highlighted the compound's potential as an inhibitor of enzymes like kinases and cyclases, which are critical in cellular signaling pathways.

The propan-2-yl substituent in the molecule adds an additional layer of complexity, influencing both the electronic properties and solubility characteristics of the compound. This side chain can modulate the molecule's pharmacokinetic profile, potentially enhancing its bioavailability and metabolic stability. Such fine-tuning of structural elements is essential in drug development, as it can significantly impact the compound's efficacy and safety profile. Researchers are increasingly leveraging structural diversity to optimize drug candidates for clinical use.

In parallel with computational studies, experimental approaches have been employed to validate the theoretical predictions. Synthesis of 1-{4-[1-(1,3-benzothiazol-2-yl)-5-(propan-2-yl)-1H-pyrazole-3-carbonyl]piperazin-1-yl}ethan-1-one has been achieved through multi-step organic reactions, ensuring high purity and yield for subsequent biological testing. Initial pharmacological assays have shown promising results, particularly in terms of inhibitory activity against certain cancer cell lines and inflammatory pathways. These findings align well with the predictions derived from molecular modeling studies.

The integration of benzothiazole, pyrazole, and piperazine moieties into a single molecular framework exemplifies the innovative strategies employed in modern drug design. Such hybrid compounds often exhibit enhanced binding affinity and selectivity compared to individual scaffolds alone. The versatility of these structural motifs allows for further derivatization and optimization, opening up avenues for developing next-generation therapeutics. As research continues to uncover new biological targets and mechanisms, compounds like 1-{4-[1-(1,3-benzothiazol-2-yl)-5-(propan-2-y)]lH-pyrazole}-3-carbonyl]piperazin-l -yl}ethan-l -one are poised to play a pivotal role in addressing unmet medical needs.

The growing interest in multitargeted drugs has also influenced the design of this compound. By incorporating multiple pharmacophoric units into a single molecule, researchers aim to simultaneously modulate several pathways involved in disease progression. This approach has shown promise in treating complex conditions where multiple mechanisms contribute to pathology. The structural features of CAS No 1013805 59 8 make it an ideal candidate for such multitargeted strategies, potentially offering therapeutic benefits that single-target drugs may not achieve.

Future directions in the study of this compound may include exploring its potential as an adjuvant therapy alongside existing treatments or as a standalone therapeutic agent for specific indications. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its biological effects and help guide further optimization efforts. The combination of computational modeling with experimental validation remains a cornerstone in modern drug discovery, ensuring that promising candidates like this one are thoroughly evaluated before moving into clinical development.

In conclusion, 1013805 59 8 represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted pharmacological potential. Its integration of key heterocyclic systems positions it as a valuable tool for further research into various therapeutic areas. As our understanding of disease mechanisms continues to evolve, 1013805 59 8 will likely serve as inspiration for new generations of hybrid molecules designed to address complex medical challenges effectively.